6-(2-aminoethoxy)-N-isobutyl-2-methylpyrimidin-4-amine

• IUPAC Name: 6-(2-aminoethoxy)-2-methyl-N-(2-methylpropyl)pyrimidin-4-amine
• InChI: InChI=1S/C11H20N4O/c1-8(2)7-13-10-6-11(16-5-4-12)15-9(3)14-10/h6,8H,4-5,7,12H2,1-3H3,(H,13,14,15)
• InChI Key: NRATVURWNAVLRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCCN)NCC(C)C
• Molecular Formula: C11H20N4O
• Molecular Weight: 224.30 g/mol

Description

“2-(2-Aminoethoxy)ethanol” is a colorless to yellowish liquid, with an amine-like odor. It is commonly used as a spacer/linker in the synthesis of bioconjugate materials for applications such as drug delivery and protein labeling.

Synthesis Analysis

A method for synthesizing 2-(2-aminoethoxy)ethanol includes the steps of producing 2-(2-phthalimidoethoxy)ethanol by reacting 5-tosyloxy-3-oxapentanol with potassium phthalate and converting the 2-(2-phthalimidoethoxy)ethanol to the 2-(2-aminoethoxy)ethanol by reacting the 2-(2-phthalimidoethoxy)ethanol with hydrazine monohydrate.

Molecular Structure Analysis

The molecular formula of 2-(2-aminoethoxy)ethanol is C4H11NO2, and its molecular weight is 105.14.

Chemical Reactions Analysis

Boronic acids are increasingly being seen in approved drugs, and 2-(2-aminoethoxy)ethanol is commonly used as a spacer/linker in the synthesis of bioconjugate materials.

Physical And Chemical Properties Analysis

2-(2-aminoethoxy)ethanol is a colorless to light yellow clear liquid. It has a melting point of -13 °C and a boiling point of 223 °C. It has a specific gravity of 1.06 at 20 °C and is completely miscible with water.

Scientific Research Applications

Synthesis and Fragmentation

A study details the general synthesis of 4-aryloxy-6-methylpyrimidin-2-amines by reacting 2-amino-6-methylpyrimidin-4-yl 4-methylbenzenesulfonate with phenols, which may relate to derivatives similar to the chemical structure . The main fragmentation pathway under positive electrospray ionization is highlighted as the decomposition of the heterocycle (Erkin et al., 2015).

Chemical Reactions and Ring Transformations

Research into the reactions of heterocyclic halogeno compounds with nucleophiles revealed transformations leading to compounds like 4-amino-2-methylpyrimidine, showcasing the chemical reactivity and potential for structural modification of similar compounds (Hertog et al., 2010).

Biological Activity

A study on the synthesis of 4-arylamino-2-(2-acetoxyethyl)amino-6-methylpyrimidines showed that most of the synthesized arylaminopyrimides exhibited pronounced antituberculous effects, indicating potential applications in developing therapeutic agents (Erkin & Krutikov, 2007).

Thiazolo[4,5-d]pyrimidine Derivatives

Another study presented a new method to form thiazolo[4,5-d]pyrimidine derivatives from 4-amino-5-bromo-2-substituted-aminopyrimidines. These derivatives have potential applications in various fields of medicinal chemistry due to their structural characteristics (Bakavoli et al., 2006).

Hydrogen Bonding and Crystal Structure

The investigation of hydrogen bonding in molecules like 2-amino-4-methoxy-6-methylpyrimidine and related compounds provides insights into the molecular interactions that can influence the design of pharmaceuticals and the understanding of chemical reactivity and stability (Glidewell et al., 2003).

Safety and Hazards

2-(2-aminoethoxy)ethanol is harmful in contact with skin and causes severe skin burns and eye damage.

Mechanism of Action

Target of Action

The primary targets of 6-(2-aminoethoxy)-N-isobutyl-2-methylpyrimidin-4-amine are the sodium-potassium adenosine triphosphatase (ATPase) and the sarcoplasmic calcium ATPase isoform 2 (SERCA-2) . These proteins play crucial roles in maintaining the electrochemical gradients across the cell membranes, which are essential for cellular functions.

Mode of Action

This compound acts by inhibiting the sodium-potassium ATPase activity and stimulating the sarcoplasmic calcium ATPase isoform 2 reuptake function . This dual action leads to an increase in intracellular sodium and calcium levels, thereby enhancing the contractility and diastolic relaxation of the heart muscles .

Biochemical Pathways

The inhibition of sodium-potassium ATPase leads to an increase in intracellular sodium levels, which reverses the driving force of the sodium/calcium exchanger, inhibiting calcium extrusion and possibly facilitating calcium entry . On the other hand, the stimulation of the sarcoplasmic calcium ATPase isoform 2 enhances the reuptake of calcium into the sarcoplasmic reticulum, thereby increasing the availability of calcium for the next contraction .

Result of Action

The result of the action of this compound is an improvement in the contractility and diastolic relaxation of the heart muscles . This leads to enhanced cardiac output and improved symptoms in conditions such as acute heart failure syndromes .

Biochemical Analysis

Biochemical Properties

6-(2-aminoethoxy)-N-isobutyl-2-methylpyrimidin-4-amine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it is known to act as a spacer/linker in the synthesis of bioconjugate materials, which are used in drug delivery and protein labeling . Additionally, it serves as a receptor chain in the preparation of carboxamidoquinoline-based water-soluble, ratiometric fluorescent zinc sensors . These interactions highlight its versatility and importance in biochemical applications.

Cellular Effects

This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, its role as a spacer/linker in bioconjugate synthesis can impact the delivery and targeting of therapeutic agents within cells . This compound’s ability to interact with specific receptors and enzymes can modulate cellular functions, making it a valuable tool in cellular biology research.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can act as a receptor chain, facilitating the binding of other molecules to specific targets . This compound’s ability to form stable complexes with enzymes and proteins can lead to enzyme inhibition or activation, depending on the context. Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enhanced drug delivery and improved targeting of therapeutic agents . At higher doses, it could potentially cause toxic or adverse effects. Determining the optimal dosage is critical for maximizing its therapeutic potential while minimizing risks.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism . These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic profile of cells. Understanding these pathways is essential for predicting its behavior in biological systems and optimizing its use in research and therapy.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its effectiveness. It interacts with specific transporters and binding proteins that facilitate its movement across cellular membranes . These interactions can affect its localization and accumulation in different cellular compartments, influencing its overall activity and function.

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization can impact its activity and function, making it essential to understand its subcellular distribution for optimizing its use in biochemical research and drug development.